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Compound of Interest

Compound Name: C13H16CIN504

Cat. No.: B15172937

Despite a comprehensive search of scientific literature, patent databases, and chemical
repositories, the compound with the molecular formula C13H16CIN504 does not correspond to
any publicly documented imaging agent. As a result, detailed application notes and protocols
for its use in research and drug development cannot be generated at this time.

Extensive inquiries aimed at identifying the chemical structure, synthesis, and application of
C13H16CIN504 as a potential imaging agent have yielded no specific results. This suggests
that the compound may be novel, part of an ongoing and unpublished research effort, or that
the provided molecular formula may contain a typographical error.

For researchers, scientists, and drug development professionals interested in novel imaging
agents, the typical workflow for establishing a new compound's utility involves a series of well-
defined experimental stages. A generalized workflow for the characterization of a potential new
positron emission tomography (PET) imaging agent is outlined below.

Generalized Experimental Workflow for a Novel PET
Imaging Agent

The development and validation of a new PET tracer involves a multi-step process, beginning
with initial design and synthesis, followed by rigorous preclinical evaluation and, ultimately,
clinical trials.
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Figure 1. A simplified workflow for the development of a novel PET imaging agent.
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Request for Further Information

To provide the detailed application notes and protocols as requested, further clarification on the
identity of CL3H16CIN504 is necessary. Researchers with access to information on this
compound are encouraged to provide a common name, [IUPAC name, CAS number, or any
relevant publication citations that would allow for a precise identification. Without this key
information, the generation of accurate and reliable scientific documentation is not possible.

« To cite this document: BenchChem. [Unidentified Compound: C13H16CIN504 Shows No
Public Data as an Imaging Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15172937#c13h16cIn504-as-a-potential-imaging-
agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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